Isopentyl 3,5-dinitrobenzoate
Isopentyl 3,5-dinitrobenzoate
Brand Name:
Vulcanchem
CAS No.:
10574-12-6
VCID:
VC21274320
InChI:
InChI=1S/C12H14N2O6/c1-8(2)3-4-20-12(15)9-5-10(13(16)17)7-11(6-9)14(18)19/h5-8H,3-4H2,1-2H3
SMILES:
CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H14N2O6
Molecular Weight:
282.25 g/mol
Isopentyl 3,5-dinitrobenzoate
CAS No.: 10574-12-6
Cat. No.: VC21274320
Molecular Formula: C12H14N2O6
Molecular Weight: 282.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10574-12-6 |
|---|---|
| Molecular Formula | C12H14N2O6 |
| Molecular Weight | 282.25 g/mol |
| IUPAC Name | 3-methylbutyl 3,5-dinitrobenzoate |
| Standard InChI | InChI=1S/C12H14N2O6/c1-8(2)3-4-20-12(15)9-5-10(13(16)17)7-11(6-9)14(18)19/h5-8H,3-4H2,1-2H3 |
| Standard InChI Key | OVANGOIYCAFEOP-UHFFFAOYSA-N |
| SMILES | CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator